methyl 4-[(3,5-dihydroxybenzoyl)amino]benzoate

• IUPAC Name: methyl 4-[(3,5-dihydroxybenzoyl)amino]benzoate
• InChI: InChI=1S/C15H13NO5/c1-21-15(20)9-2-4-11(5-3-9)16-14(19)10-6-12(17)8-13(18)7-10/h2-8,17-18H,1H3,(H,16,19)
• InChI Key: KTXHNTJAPCKCSL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)O)O
• Molecular Formula: C15H13NO5
• Molecular Weight: 287.27 g/mol

Description

Methyl 4-aminobenzoate, also known as Methyl PABA, is a compound with the molecular formula H2NC6H4CO2CH3. It’s used in the synthesis of various organic compounds.

Synthesis Analysis

Methyl 4-aminobenzoate has been used in the synthesis of guanidine alkaloids, martinelline and martinellic acid, through a protic acid-catalyzed hetero Diels-Alder coupling reaction with N-Cbz 2-pyrroline.

Molecular Structure Analysis

The molecular structure of methyl 4-aminobenzoate consists of a benzene ring substituted with an amino group and a methoxycarbonyl group.

Chemical Reactions Analysis

The catalytic oxidation of methyl 4-aminobenzoate by hydrogen peroxide has been studied.

Physical And Chemical Properties Analysis

Methyl 4-aminobenzoate is a solid substance with a melting point of 110-111 °C.

Mechanism of Action

While the specific mechanism of action for “methyl 4-[(3,5-dihydroxybenzoyl)amino]benzoate” is not available, benzoic acid, a related compound, is known to exert its effects by binding to amino acids, leading to their excretion and a decrease in ammonia levels.

Safety and Hazards

Methyl 4-aminobenzoate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.